Cas no 1707369-82-1 (6-methyl-2-azaspiro[3.3]heptane)

6-Methyl-2-azaspiro[3.3]heptane is a structurally unique spirocyclic amine compound characterized by its rigid bicyclic framework, which incorporates a nitrogen atom at the bridgehead position. The 6-methyl substitution enhances steric and electronic properties, making it a valuable building block in medicinal chemistry and drug discovery. Its constrained spiro[3.3]heptane core offers improved metabolic stability and conformational restriction compared to linear analogs, facilitating the design of selective bioactive molecules. The compound's compact, three-dimensional architecture is particularly advantageous for modulating target interactions in CNS and GPCR-related applications. Its high solubility and synthetic versatility further support its utility as a key intermediate in the development of novel pharmacophores.
6-methyl-2-azaspiro[3.3]heptane structure
1707369-82-1 structure
Product Name:6-methyl-2-azaspiro[3.3]heptane
CAS No:1707369-82-1
MF:C7H13N
MW:111.184821844101
CID:5580337
Update Time:2026-03-11

6-methyl-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-azaspiro[3.3]heptane
    • 2-Azaspiro[3.3]heptane, 6-methyl-
    • Inchi: 1S/C7H13N/c1-6-2-7(3-6)4-8-5-7/h6,8H,2-5H2,1H3
    • InChI Key: WTCFBROQCNCRKV-UHFFFAOYSA-N
    • SMILES: C1C2(CC(C)C2)CN1

Experimental Properties

  • Density: 0.96±0.1 g/cm3(Predicted)
  • Boiling Point: 153.5±8.0 °C(Predicted)
  • pka: 11.28±0.40(Predicted)

6-methyl-2-azaspiro[3.3]heptane Pricemore >>

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